Cas no 720696-98-0 (1H-Indole-5-carbonitrile, 1-[(4-bromophenyl)methyl]-)

• Product Name: 1H-Indole-5-carbonitrile, 1-[(4-bromophenyl)methyl]-
• CAS No: 720696-98-0
• MF: C₁₆H₁₁BrN₂
• MW: 311.175942659378
• CID: 1757084
• PubChem ID: 91690055
• Update Time: 2025-04-21

1H-Indole-5-carbonitrile, 1-[(4-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile, 1-[(4-bromophenyl)methyl]-
• STL481296
• VS-13280
• BBL035973
• DB-201002
• 1-[(4-bromophenyl)methyl]-1H-indole-5-carbonitrile
• 1-(4-bromobenzyl)-1H-indole-5-carbonitrile
• 1-[(4-BROMOPHENYL)METHYL]INDOLE-5-CARBONITRILE
• 1-(4-bromobenzyl)-1H-indol-5-yl cyanide
• AKOS025140098
• AP-970/43507378
• 720696-98-0

• Inchi： 1S/C16H11BrN2/c17-15-4-1-12(2-5-15)11-19-8-7-14-9-13(10-18)3-6-16(14)19/h1-9H,11H2
• InChI Key： IXSZPLUCKKYATO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=CC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 310.01056g/mol
• Monoisotopic Mass: 310.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles